1-(Isopropylsulfonyl)-3-(4-methoxyphenyl)azepane

• IUPAC Name: 3-(4-methoxyphenyl)-1-propan-2-ylsulfonylazepane
• InChI: InChI=1S/C16H25NO3S/c1-13(2)21(18,19)17-11-5-4-6-15(12-17)14-7-9-16(20-3)10-8-14/h7-10,13,15H,4-6,11-12H2,1-3H3
• InChI Key: XRVVNNKFWQKTMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1CCCCC(C1)C2=CC=C(C=C2)OC
• Molecular Formula: C16H25NO3S
• Molecular Weight: 311.4 g/mol

Description

1-(Isopropylsulfonyl)-3-(4-methoxyphenyl)azepane, also known as IPSA, is a chemical compound that belongs to the class of azepane derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

Protein Kinase Inhibition

Azepane derivatives, including structures related to 1-(Isopropylsulfonyl)-3-(4-methoxyphenyl)azepane, have been explored for their potential as protein kinase inhibitors. Specifically, these compounds have been evaluated for their inhibition of protein kinase B (PKB-alpha) and protein kinase A (PKA), with some derivatives showing significant in vitro inhibitory activity and plasma stability. This research suggests a potential application in drug development targeting kinase-related pathways (Breitenlechner et al., 2004).

Asymmetric Synthesis

Studies have also focused on the asymmetric synthesis of azepane derivatives, including 3,4,5,6-substituted azepanes, through diastereoselective and enantioselective processes. These synthetic methodologies provide access to azepane structures that could have significant implications in the development of chiral molecules for pharmaceutical applications (Lee & Beak, 2006).

Photocycloaddition Reactions

The photocycloaddition reactions of certain azepane-containing compounds have been investigated, revealing novel cyclic systems upon irradiation. This research underscores the potential for azepane derivatives in the study of reaction mechanisms and the synthesis of complex organic molecules (Sakuragi et al., 1994).

Glycosidase Inhibition

Azepane derivatives have been synthesized and evaluated for their potential as glycosidase inhibitors. These compounds, including various iminocyclitols, demonstrate the versatility of azepane-based structures in the design of enzyme inhibitors with potential therapeutic applications (Morís-Varas et al., 1996).

Photoluminescent Materials

The synthesis and properties of photoluminescent compounds containing azepane and related structures have been explored for their potential applications in materials science. These studies highlight the role of azepane derivatives in the development of novel photoluminescent materials (Lowe & Weder, 2002).

Ionic Liquids

Azepane has been utilized as a starting material in the synthesis of a new family of room temperature ionic liquids. These azepanium ionic liquids demonstrate the potential for azepane derivatives in green chemistry and industrial applications, offering environmentally friendly alternatives to traditional solvents (Belhocine et al., 2011).